(3,5-dimethoxyphenyl)(2-thienylmethyl)amine

• IUPAC Name: 3,5-dimethoxy-N-(thiophen-2-ylmethyl)aniline
• InChI: InChI=1S/C13H15NO2S/c1-15-11-6-10(7-12(8-11)16-2)14-9-13-4-3-5-17-13/h3-8,14H,9H2,1-2H3
• InChI Key: RDMZOVCMVGVWOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NCC2=CC=CS2)OC
• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol

Description

(3,5-dimethoxyphenyl)(2-thienylmethyl)amine, also known as 2C-T-7, is a synthetic psychedelic substance that belongs to the phenethylamine family. It was first synthesized by Alexander Shulgin in 1981 and gained popularity in the underground drug scene in the 1990s. Despite being illegal in most countries, 2C-T-7 has been the subject of scientific research due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of (3,5-dimethoxyphenyl)(2-thienylmethyl)amine is not fully understood, but it is believed to work by interacting with serotonin receptors in the brain. Specifically, it binds to the 5-HT2A receptor, which is involved in regulating mood, perception, and cognition.
Biochemical and Physiological Effects:
(3,5-dimethoxyphenyl)(2-thienylmethyl)amine produces a range of biochemical and physiological effects, including altered perception of time and space, changes in mood and emotions, and increased heart rate and blood pressure. It can also cause visual and auditory hallucinations, as well as synesthesia, where one sensory experience triggers another.

Advantages and Limitations for Lab Experiments

One advantage of studying (3,5-dimethoxyphenyl)(2-thienylmethyl)amine in the lab is its unique chemical structure, which allows researchers to investigate its effects on the brain and behavior. However, due to its illegal status, obtaining the substance for research purposes can be challenging. Additionally, the potential risks and ethical concerns associated with using a psychedelic substance in human subjects must be carefully considered.

Future Directions

There are several potential future directions for research on (3,5-dimethoxyphenyl)(2-thienylmethyl)amine. One area of interest is its potential therapeutic applications, particularly in treating depression, anxiety, and addiction. Another direction is investigating the long-term effects of (3,5-dimethoxyphenyl)(2-thienylmethyl)amine use, including its impact on brain function and mental health. Finally, exploring the molecular structure of (3,5-dimethoxyphenyl)(2-thienylmethyl)amine and its interactions with serotonin receptors could lead to the development of new treatments for a range of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of (3,5-dimethoxyphenyl)(2-thienylmethyl)amine involves several chemical reactions, including the condensation of 3,5-dimethoxyphenylacetonitrile with 2-thiophenemethylamine, followed by reduction and deprotection steps. The process requires specialized equipment and expertise in organic chemistry, making it difficult to produce on a large scale.

Scientific Research Applications

(3,5-dimethoxyphenyl)(2-thienylmethyl)amine has been studied for its potential therapeutic applications, including its ability to enhance creativity, alleviate depression and anxiety, and treat addiction. In a study published in the Journal of Psychopharmacology, researchers found that (3,5-dimethoxyphenyl)(2-thienylmethyl)amine increased divergent thinking and creative performance in healthy adults.